N-(4-fluorophenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C19H19FN4OS
• Molecular Weight: 370.4 g/mol
• IUPAC Name: N-(4-fluorophenyl)-2-[[4-methyl-5-(2-phenylethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H19FN4OS/c1-24-17(12-7-14-5-3-2-4-6-14)22-23-19(24)26-13-18(25)21-16-10-8-15(20)9-11-16/h2-6,8-11H,7,12-13H2,1H3,(H,21,25)
• InChI Key: PJNSIROJCQMVAX-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)F)CCC3=CC=CC=C3

Description

N-(4-fluorophenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a chemical compound that has been synthesized for scientific research purposes. This compound belongs to the class of triazole derivatives and has been found to exhibit significant biological activity.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood. However, it has been proposed that this compound may act by inhibiting certain enzymes or signaling pathways that are involved in the development and progression of various diseases.
Biochemical and physiological effects:
N-(4-fluorophenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antibacterial and antifungal activity. However, further studies are needed to fully understand the effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-fluorophenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide in lab experiments is its significant biological activity. This compound has been found to exhibit various biological effects that can be useful in studying various diseases. However, one limitation is that the mechanism of action of this compound is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of N-(4-fluorophenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. One direction is to further investigate its mechanism of action and identify the specific enzymes or signaling pathways that it targets. Another direction is to study its potential as a therapeutic agent for various diseases, including cancer, inflammation, and infections. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves the reaction of 4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol with 4-fluoroacetophenone in the presence of a suitable base. The reaction is carried out in a solvent such as ethanol or methanol and the resulting product is purified by column chromatography or recrystallization.

Scientific Research Applications

N-(4-fluorophenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been found to exhibit significant biological activity and has been used in scientific research for various purposes. It has been studied for its anticancer activity, antimicrobial activity, anti-inflammatory activity, and as a potential therapeutic agent for various diseases.